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Cat. No.: B1684652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation, storage, and handling of a

stock solution of TG 100713 in Dimethyl Sulfoxide (DMSO). TG 100713 is a potent inhibitor of

Phosphoinositide 3-kinases (PI3Ks), with the highest potency for the δ and γ isoforms.[1]

Accurate preparation of a stock solution is critical for ensuring the reproducibility and reliability

of in vitro and in vivo experimental results. This protocol outlines the necessary materials, a

step-by-step procedure for solubilization, and best practices for storage to maintain the stability

and activity of the compound.

TG 100713 Properties
A summary of the key quantitative data for TG 100713 is presented in the table below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1684652?utm_src=pdf-interest
https://www.benchchem.com/product/b1684652?utm_src=pdf-body
https://www.benchchem.com/product/b1684652?utm_src=pdf-body
https://www.medchemexpress.com/tg-100713.html
https://www.benchchem.com/product/b1684652?utm_src=pdf-body
https://www.benchchem.com/product/b1684652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₂H₁₀N₆O

Molecular Weight 254.25 g/mol [1]

CAS Number 925705-73-3[1]

Appearance Light yellow to khaki solid[1]

Solubility in DMSO 6.41 mg/mL (25.21 mM)[1]

IC₅₀ Values
PI3Kδ: 24 nM, PI3Kγ: 50 nM, PI3Kα: 165 nM,

PI3Kβ: 215 nM[1]

Experimental Workflow
The following diagram outlines the general workflow for preparing the TG 100713 stock

solution.
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Preparation

Dissolution

Storage

Allow vial to equilibrate to room temperature

Weigh TG 100713 powder

Add anhydrous DMSO

Vortex the solution

Sonicate if necessary

Visually inspect for complete dissolution

Aliquot into single-use vials

Store at -20°C or -80°C

Click to download full resolution via product page

Workflow for TG 100713 stock solution preparation.
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of TG 100713 in DMSO.

Materials
TG 100713 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Analytical balance

Equipment
Vortex mixer

Water bath sonicator

Procedure
Preparation: Before opening, allow the vial of TG 100713 powder to equilibrate to room

temperature to prevent condensation of moisture.

Weighing: Carefully weigh the desired amount of TG 100713 powder using an analytical

balance. To prepare 1 mL of a 10 mM stock solution, you will need 2.54 mg of the

compound.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 254.25 g/mol x 1000 mg/g = 2.54 mg
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

TG 100713 powder. For a 10 mM stock solution, if you weighed out 2.54 mg, you would add

1 mL of DMSO. It is recommended to use newly opened DMSO as it is hygroscopic, and

water absorption can significantly impact the solubility of the product.[1]

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, sonicate the solution in a water bath for 10-15 minutes.[1]

Visual Inspection: Visually inspect the solution to ensure there are no visible particles and

that the compound is completely dissolved.

Storage and Stability
Proper storage is critical to maintain the activity of the TG 100713 inhibitor.

Storage Condition Duration

-20°C 1 month[1]

-80°C 6 months[1]

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes.[2]

Protection from Light: The stock solution should be protected from light.[1]

Application in Cell-Based Assays
When using the TG 100713 stock solution for cell-based assays, it is crucial to dilute the stock

solution in the culture medium to the desired final concentration. To avoid cellular toxicity from

the solvent, the final concentration of DMSO in the culture medium should be kept low, typically

below 0.5%.[2] It is also advisable to include a vehicle control (culture medium with the same

final concentration of DMSO) in your experiments.

Signaling Pathway
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TG 100713 is an inhibitor of the PI3K signaling pathway. This pathway is a critical regulator of

numerous cellular processes, including cell growth, proliferation, survival, and motility.
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PI3K signaling pathway and the inhibitory action of TG 100713.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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